2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[[4-(diethylamino)benzoyl]amino]-3-methylthiourea
• InChI: InChI=1S/C13H20N4OS/c1-4-17(5-2)11-8-6-10(7-9-11)12(18)15-16-13(19)14-3/h6-9H,4-5H2,1-3H3,(H,15,18)(H2,14,16,19)
• InChI Key: OIEJCWBZYBDMAN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NNC(=S)NC
• Molecular Formula: C13H20N4OS
• Molecular Weight: 280.39 g/mol

Description

2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide, also known as DEME-CBT, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a thiosemicarbazone derivative that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis and repair in cancer cells. By inhibiting this enzyme, this compound disrupts the cell cycle of cancer cells, leading to their death. Additionally, this compound has been found to induce oxidative stress in cancer cells, further contributing to their death.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity in normal cells, making it a potentially safe and effective anticancer agent. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide for lab experiments is its high purity and reliability in synthesis. Additionally, this compound has been extensively studied, making it a well-understood compound for scientific research. However, one limitation of this compound is its limited solubility in aqueous solutions, which may pose challenges for certain experiments.

Future Directions

There are several future directions for the study of 2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide. One potential direction is the development of novel formulations of this compound that improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound in cancer cells. Finally, there is a need for in vivo studies to determine the safety and efficacy of this compound as a potential anticancer agent.
Conclusion:
In conclusion, this compound is a promising compound for scientific research, particularly in the field of cancer research. Its reliable synthesis method, well-understood mechanism of action, and potential therapeutic benefits make it a valuable tool for the development of novel cancer treatments. While there are limitations to its use in lab experiments, there are also several future directions for the study of this compound that may further enhance its potential as an anticancer agent.

Synthesis Methods

The synthesis of 2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide involves the reaction of 4-(diethylamino)benzoylhydrazine with methyl isothiocyanate in the presence of a base, such as sodium hydroxide. The resulting product is then treated with thiosemicarbazide to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound, making it a reliable method for the production of this compound for scientific research purposes.

Scientific Research Applications

2-[4-(diethylamino)benzoyl]-N-methylhydrazinecarbothioamide has been extensively studied for its potential use as an anticancer agent. It has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer treatment.